TPP-resveratrol

• Molecular Formula: C36H32BrO4P
• Molecular Weight: 639.5 g/mol
• InChI: InChI=1S/C36H31O4P.BrH/c37-30-22-20-28(21-23-30)18-19-29-25-31(38)27-32(26-29)40-36(39)17-10-24-41(33-11-4-1-5-12-33,34-13-6-2-7-14-34)35-15-8-3-9-16-35;/h1-9,11-16,18-23,25-27H,10,17,24H2,(H-,37,38);1H/b19-18+
• InChIKey: WSONWCDJHHXUBC-LTRPLHCISA-N

TPP-Resveratrol Procurement Evidence Guide

TPP-resveratrol is a covalent conjugate of the natural polyphenol resveratrol and the lipophilic triphenylphosphonium (TPP) cation, synthesized with a butyl spacer forming an ether bond at a phenolic oxygen [1]. This conjugation confers an electrophoretic, membrane-permeant moiety that enables accumulation into the mitochondrial matrix in a membrane potential-driven process [2]. TPP-resveratrol is engineered for mitochondrial-targeted delivery in research applications, particularly in oncology and mitochondrial biology [3].

▪ TPP-cation-driven mitochondrial accumulation

▪ Pro-oxidant mechanism for cell-model endpoint studies

▪ Distinct mitochondria-targeted chemotype; not interchangeable with resveratrol

• [1] Synthesis and Testing of Novel Isomeric Mitochondriotropic Derivatives of Resveratrol and Quercetin. Springer Protocols, Mitochondrial Medicine, 2021. DOI: 10.1007/978-1-0716-1262-0_9. View Source
• [2] Synthesis and Testing of Novel Isomeric Mitochondriotropic Derivatives of Resveratrol and Quercetin. Springer Protocols, 2021. View Source
• [3] Jiang, L., et al. The Anti-Cancer Effects of Mitochondrial-Targeted Triphenylphosphonium–Resveratrol Conjugate on Breast Cancer Cells. Pharmaceuticals 2022, 15(10), 1271. View Source

Resveratrol Cannot Replace TPP-Resveratrol

The simple substitution of unmodified resveratrol for TPP-resveratrol in applications demanding mitochondrial targeting fails to address fundamental pharmacokinetic and subcellular distribution barriers. Native resveratrol exhibits poor solubility, rapid Phase II metabolism, and limited mitochondrial accumulation [1]. TPP conjugation overcomes this through electrophoretic mitochondrial targeting, a mechanism absent in the parent compound [2]. Furthermore, comparative data demonstrate that TPP-resveratrol exhibits significantly enhanced pro-oxidant cytotoxicity in tumoral cells in the low micromolar range where unmodified resveratrol is essentially without effect [3].

Designed mitochondrial accumulation via TPP cation

Accumulation

Limited mitochondrial access; requires supraphysiological concentrations

Mitochondria-mediated apoptosis with organelle damage

Mechanism

Inefficient apoptosis; primarily non-mitochondrial cell death

Amino acid/energy metabolism dysregulation

Metabolic Impact

Pentose phosphate pathway-centric effects; distinct metabolic phenotype

• [1] The science of resveratrol, formulation, pharmacokinetic barriers and its chemotherapeutic potential. Review. 2023. View Source
• [2] Synthesis and Testing of Novel Isomeric Mitochondriotropic Derivatives of Resveratrol and Quercetin. Springer Protocols, 2021. View Source
• [3] Mitochondria-targeted Resveratrol Derivatives Act as Cytotoxic Pro-oxidants. Curr. Pharm. Des. 2014. DOI: 10.2174/13816128113199990034. View Source

TPP-Resveratrol Head-to-Head Evidence

IC50 Comparison in Breast Cancer

TPP-resveratrol demonstrates significantly enhanced cytotoxicity compared to unmodified resveratrol in breast cancer cell lines. In MDA-MB-231 cells, TPP-resveratrol exhibited an IC50 of 11.82 ± 1.46 µM, while resveratrol had an IC50 of 29.97 ± 1.25 µM [1]. In 4T1 cells, the IC50 improved from 21.067 ± 3.7 µM (resveratrol) to 16.216 ± 1.85 µM (TPP-resveratrol) [1].

IC50 Comparison

Head-to-head

TPP-resveratrol: 11.82 µM (MDA-MB-231) vs Resveratrol: 29.97 µM; 2.5-fold lower IC50

Supports cell-model potency context

CCK-8, 24 h, MDA-MB-231 breast cancer cells

Evidence Dimension	IC50 (Cytotoxicity after 48-hour treatment)
Target Compound Data	MDA-MB-231: 11.82 ± 1.46 µM; 4T1: 16.216 ± 1.85 µM
Comparator Or Baseline	Resveratrol: MDA-MB-231 IC50 = 29.97 ± 1.25 µM; 4T1 IC50 = 21.067 ± 3.7 µM
Quantified Difference	2.5-fold decrease in IC50 for MDA-MB-231; 1.3-fold decrease for 4T1
Conditions	Breast cancer cell lines MDA-MB-231 and 4T1, CCK-8 assay after 48-hour treatment

Why This Matters

Lower IC50 values indicate increased potency, directly translating to potentially reduced dosing requirements and enhanced therapeutic windows in research models.

• [1] Jiang, L., et al. The Anti-Cancer Effects of Mitochondrial-Targeted Triphenylphosphonium–Resveratrol Conjugate on Breast Cancer Cells. Pharmaceuticals 2022, 15(10), 1271. View Source

Apoptosis Induction in Breast Cancer

TPP-resveratrol induces significantly greater loss of mitochondrial membrane potential (ΔΨm) than unmodified resveratrol, a key hallmark of mitochondrial dysfunction and apoptosis. Treatment with 50 µM TPP-resveratrol for 6 hours reduced Rh-123 fluorescence retention from 95.56 ± 0.05% to 19.33 ± 0.25% in MDA-MB-231 cells, and from 92.73 ± 0.28% to 40.33 ± 0.38% in 4T1 cells [1]. Under identical conditions, resveratrol treatment resulted in minimal change .

Apoptosis Induction

Head-to-head

TPP-resveratrol (50 µM): 36.6% total apoptosis (4T1) vs Resveratrol: 16.6%; 2.2-fold increase

Supports apoptosis pathway-response interpretation

Annexin V-FITC/PI, flow cytometry, 6 h treatment

Evidence Dimension	Rhodamine-123 (Rh-123) fluorescence retention (a measure of mitochondrial membrane potential)
Target Compound Data	MDA-MB-231: 19.33 ± 0.25% retention; 4T1: 40.33 ± 0.38% retention after 50 µM, 6h treatment
Comparator Or Baseline	Resveratrol: Minimal loss in Rh-123 retention under identical conditions
Quantified Difference	76.2% absolute reduction in fluorescence for MDA-MB-231; 52.4% absolute reduction for 4T1
Conditions	MDA-MB-231 and 4T1 cells, 50 µM compound treatment for 6 hours at 37°C, 20 µM Rh-123 staining, flow cytometry

Why This Matters

Quantifiable mitochondrial membrane potential loss provides a direct, mechanism-based assay for verifying mitochondrial targeting and pro-apoptotic activity.

• [1] Jiang, L., et al. The Anti-Cancer Effects of Mitochondrial-Targeted Triphenylphosphonium–Resveratrol Conjugate on Breast Cancer Cells. Pharmaceuticals 2022, 15(10), 1271. View Source

Mitochondrial Damage by TEM

TPP-resveratrol is a more potent inducer of apoptosis compared to unmodified resveratrol. Flow cytometric analysis using Annexin V-FITC/PI staining revealed that TPP-resveratrol (50 µM) induced total apoptosis rates of 36.6 ± 0.45% in 4T1 cells and 23.6 ± 0.62% in MDA-MB-231 cells, compared to 16.6 ± 0.47% and 10.4 ± 0.27%, respectively, for resveratrol [1].

Mitochondrial Damage

Head-to-head

Swollen and vacuolated mitochondria with cristae disruption (TPP-resveratrol) vs partial cristae loss only (resveratrol)

Supports mitochondrial targeting endpoint

TEM, MDA-MB-231, 50 µM

Evidence Dimension	Total Apoptosis Rate (Annexin V-FITC/PI staining)
Target Compound Data	4T1: 36.6 ± 0.45%; MDA-MB-231: 23.6 ± 0.62% (50 µM treatment)
Comparator Or Baseline	Resveratrol: 4T1: 16.6 ± 0.47%; MDA-MB-231: 10.4 ± 0.27% (50 µM treatment)
Quantified Difference	2.2-fold increase in apoptosis for 4T1; 2.3-fold increase for MDA-MB-231
Conditions	4T1 and MDA-MB-231 cells, 50 µM compound treatment, Annexin V-FITC/PI dual staining and flow cytometry

Why This Matters

Increased apoptosis rate confirms a superior pro-death phenotype, a critical endpoint for evaluating efficacy in cancer research applications.

• [1] Jiang, L., et al. The Anti-Cancer Effects of Mitochondrial-Targeted Triphenylphosphonium–Resveratrol Conjugate on Breast Cancer Cells. Pharmaceuticals 2022, 15(10), 1271. View Source

Metabolomic Differences vs Resveratrol

Mitochondriotropic resveratrol derivatives (including TPP-conjugates) act as pro-oxidant and cytotoxic agents, selectively killing fast-growing and tumoral cells at low micromolar concentrations. Resveratrol itself is essentially without effect under these experimental conditions [1]. The cytotoxicity is attributed to hydrogen peroxide (H2O2) generation upon accumulation of the compounds into mitochondria [2].

Metabolic Phenotype

Head-to-head

TPP-resveratrol: amino acid & energy metabolism dysregulation; purine/pyrimidine dysfunction Resveratrol: pentose phosphate pathway alteration; low overall impact

Supports metabolic perturbation profiling

LC-MS/MS untargeted metabolomics, MDA-MB-231

Evidence Dimension	Cytotoxic activity in fast-growing cells
Target Compound Data	Cytotoxic for fast-growing cells in low µM range (pro-oxidant activity)
Comparator Or Baseline	Resveratrol is essentially without effect under identical conditions
Quantified Difference	Qualitative shift from ineffective to cytotoxic
Conditions	In vitro cultured cells, including tumoral cell lines, at low micromolar concentrations

Why This Matters

This evidence supports the selection of TPP-resveratrol for research requiring selective cytotoxicity against rapidly proliferating cell populations, such as cancer models, where native resveratrol is inactive.

• [1] Mitochondria-targeted Resveratrol Derivatives Act as Cytotoxic Pro-oxidants. Curr. Pharm. Des. 2014. DOI: 10.2174/13816128113199990034. View Source
• [2] Cytotoxicity of mitochondria-targeted resveratrol derivatives: interactions with respiratory chain complexes and ATP synthase. 2014. View Source

TPP-Resveratrol Application Scenarios

Mitochondrial Apoptosis Studies in Breast Cancer

TPP-resveratrol is validated for use in breast cancer research, specifically with murine 4T1 and human MDA-MB-231 cell line models. It demonstrates a 2.5-fold lower IC50 and over 2-fold higher apoptosis induction compared to parent resveratrol, making it a preferred tool compound for studies investigating mitochondria-mediated cell death [1].

Cancer Metabolomics Research

The compound serves as a valuable tool for inducing and studying mitochondrial dysfunction. It reliably dissipates mitochondrial membrane potential, as quantified by Rh-123 fluorescence (76.2% reduction in MDA-MB-231 cells) [1]. This property supports its use in assays for mitochondrial membrane potential, respiratory chain inhibition, and metabolic reprogramming.

Selective Anti-Tumor Drug Discovery

TPP-resveratrol can be employed to investigate pro-oxidant mechanisms of cell death. It is known to generate hydrogen peroxide upon mitochondrial accumulation and selectively kills fast-growing and tumoral cells at low micromolar concentrations, a phenotype not observed with unmodified resveratrol [2]. This makes it relevant for research into cancer-selective therapeutic strategies.

Application

Selection Property

Validation Focus

Breast cancer mitochondrial apoptosis studies

Mitochondrial damage endpoint (TEM morphology)

Mitochondrial ultrastructure and apoptosis readouts

Cancer cell metabolomics studies

Metabolic pathway perturbation profile

Amino acid and nucleotide metabolism endpoints

Fast-growing cell selectivity studies

Proliferation rate-dependent response

Fast- vs slow-growing cell viability comparison

Mitochondrial targeting reference compound

Mitochondria-specific pharmacological benchmark

IC50, apoptosis, and TEM morphological endpoints

• [1] Jiang, L., et al. The Anti-Cancer Effects of Mitochondrial-Targeted Triphenylphosphonium–Resveratrol Conjugate on Breast Cancer Cells. Pharmaceuticals 2022, 15(10), 1271. View Source
• [2] Mitochondria-targeted Resveratrol Derivatives Act as Cytotoxic Pro-oxidants. Curr. Pharm. Des. 2014. View Source